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Compound of Interest |

Compound Name: Timelotem
CAS No.: 120106-97-0
Cat. No.: B15617443

Get Quote

Disclaimer: This document provides a general framework for the proper disposal of the

research chemical Timelotem based on established best practices for hazardous laboratory
waste. Timelotem is identified as a benzodiazepine derivative used for research purposes.[1]
However, a specific Safety Data Sheet (SDS) with official disposal guidelines was not found in
publicly available resources. It is mandatory to obtain the SDS from your supplier and consult
with your institution's Environmental Health and Safety (EHS) department before handling or
disposing of this chemical.

Essential Inmediate Safety and Logistical
Information

Timelotem (CAS No. 96306-34-2) is a fluorinated benzodiazepine derivative with the molecular
formula C17H18FN3S.[2][3] Due to its chemical nature as a psychoactive compound analogue
and a sulfur- and fluorine-containing heterocyclic organic molecule, it must be treated as
hazardous chemical waste. The primary disposal route is through a licensed hazardous waste
management company.

Core Safety Principles:

» Never dispose of Timelotem down the drain or in regular trash.
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e Always handle Timelotem in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE) at all times.

Personal Protective Equipment (PPE) Requirements:

PPE Item Specification

Gloves Chemical-resistant (e.g., Nitrile)

Eye Protection Safety glasses with side shields or goggles
Body Protection Lab coat

) ) Required if handling outside a fume hood or if
Respiratory Protection S )
aerosolization is possible.

Operational and Disposal Plans

This section provides a step-by-step guide for the segregation, collection, and disposal of
Timelotem waste.

Step 1: Waste Segregation
Proper segregation at the point of generation is critical to ensure safety and compliant disposal.

e Pure Compound & Concentrated Stocks: Unused, expired, or surplus pure Timelotem
powder and any concentrated stock solutions should be collected in a dedicated hazardous
waste container labeled "Timelotem (Hazardous Waste)".

« Dilute Solutions: Aqueous and solvent-based solutions containing Timelotem must be
collected as hazardous liquid waste. Do not mix with other waste streams unless
compatibility has been confirmed.

o Contaminated Materials: All disposable materials that have come into contact with
Timelotem (e.g., pipette tips, weighing boats, gloves, bench paper) are considered
contaminated and must be disposed of as solid hazardous waste. Collect these materials in
a clearly labeled, sealed bag or container.
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Step 2: Waste Container Management

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name, "Timelotem". List any other constituents (e.g., solvents) and their
approximate concentrations.

o Container Integrity: Use containers that are compatible with the chemical and in good
condition with a secure, screw-on cap.

o Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials. Short-term storage should be at 0-4°C, with long-term storage at
-20°C.[1]

Experimental Protocols
Protocol for Decontamination of Non-Disposable Glassware
This protocol is for cleaning glassware that has come into contact with Timelotem.

e Initial Rinse: Rinse the glassware three times with a suitable solvent (e.g., ethanol or
acetone) in which Timelotem is soluble. Perform this rinse inside a chemical fume hood.

e Collect Rinsate: The solvent rinsate is now considered hazardous waste and must be
collected in a designated liquid hazardous waste container.

o Washing: After the solvent rinse, the glassware can be washed with soap and water as per
standard laboratory procedure.

Visualizations

Timelotem Waste Management Workflow
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Caption: Segregation and disposal workflow for Timelotem waste streams.

Logical Relationship for Chemical Spill Response
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Timelotem Spill Occurs
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Caption: Decision-making process for responding to a Timelotem spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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